Cas no 2137606-73-4 (8-Azaspiro[4.5]decan-1-amine, 8-(methylsulfonyl)-)

• Product Name: 8-Azaspiro[4.5]decan-1-amine, 8-(methylsulfonyl)-
• CAS No: 2137606-73-4
• MF: C₁₀H₂₀N₂O₂S
• MW: 232.343001365662
• CID: 5297490
• Update Time: 2025-11-04

8-Azaspiro[4.5]decan-1-amine, 8-(methylsulfonyl)- Chemical and Physical Properties

Names and Identifiers

• 8-Azaspiro[4.5]decan-1-amine, 8-(methylsulfonyl)-

• Inchi： 1S/C10H20N2O2S/c1-15(13,14)12-7-5-10(6-8-12)4-2-3-9(10)11/h9H,2-8,11H2,1H3
• InChI Key： FBKDKQWFDJUZJT-UHFFFAOYSA-N
• SMILES： C1(N)C2(CCN(S(C)(=O)=O)CC2)CCC1

Additional information on 8-Azaspiro[4.5]decan-1-amine, 8-(methylsulfonyl)-

Recent Advances in the Study of 8-Azaspiro[4.5]decan-1-amine, 8-(methylsulfonyl)- (CAS: 2137606-73-4)

Recent studies have highlighted the growing interest in the chemical and biological properties of 8-Azaspiro[4.5]decan-1-amine, 8-(methylsulfonyl)- (CAS: 2137606-73-4), a compound with significant potential in pharmaceutical research. This spirocyclic amine derivative has been investigated for its unique structural features, which make it a promising candidate for drug discovery, particularly in the development of novel therapeutics targeting neurological disorders and cancer.

One of the key areas of research focuses on the synthesis and optimization of 8-Azaspiro[4.5]decan-1-amine, 8-(methylsulfonyl)-. A recent study published in the Journal of Medicinal Chemistry detailed an efficient synthetic route for this compound, emphasizing its scalability and purity. The researchers employed a multi-step process involving ring-closing metathesis and subsequent functionalization to achieve high yields, which is critical for further pharmacological evaluations.

In addition to its synthetic accessibility, the biological activity of 8-Azaspiro[4.5]decan-1-amine, 8-(methylsulfonyl)- has been a subject of intense investigation. Preliminary in vitro studies have demonstrated its ability to modulate specific neurotransmitter receptors, suggesting potential applications in treating neurodegenerative diseases such as Alzheimer's and Parkinson's. Furthermore, its sulfonyl group has been shown to enhance binding affinity to certain enzyme targets, making it a valuable scaffold for designing enzyme inhibitors.

Another noteworthy development is the exploration of this compound's role in oncology. Recent preclinical trials have revealed that 8-Azaspiro[4.5]decan-1-amine, 8-(methylsulfonyl)- exhibits selective cytotoxicity against certain cancer cell lines, particularly those resistant to conventional chemotherapy. Mechanistic studies indicate that its activity may be linked to the induction of apoptosis and inhibition of cell proliferation pathways, although further research is needed to fully elucidate these effects.

Despite these promising findings, challenges remain in the clinical translation of 8-Azaspiro[4.5]decan-1-amine, 8-(methylsulfonyl)-. Issues such as bioavailability, metabolic stability, and potential off-target effects must be addressed through rigorous pharmacokinetic and toxicological studies. Collaborative efforts between academic institutions and pharmaceutical companies are underway to overcome these hurdles and advance the compound into clinical trials.

In conclusion, 8-Azaspiro[4.5]decan-1-amine, 8-(methylsulfonyl)- (CAS: 2137606-73-4) represents a versatile and promising molecule in the field of chemical biology and drug discovery. Its unique structural and functional properties offer multiple avenues for therapeutic development, and ongoing research continues to uncover its full potential. Future studies will likely focus on optimizing its pharmacological profile and exploring its applications in a broader range of diseases.